Cas no 2228637-53-2 (2-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)propan-1-amine)

2-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)propan-1-amine structure
2228637-53-2 structure
Product Name:2-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)propan-1-amine
CAS No:2228637-53-2
MF:C8H17N5
MW:183.254080533981
CID:5835361
PubChem ID:165733588
Update Time:2024-01-08

2-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)propan-1-amine
    • 2228637-53-2
    • EN300-1751993
    • Inchi: 1S/C8H17N5/c1-6(5-9)7-10-12-13(11-7)8(2,3)4/h6H,5,9H2,1-4H3
    • InChI Key: HSQHABYQCFVMAR-UHFFFAOYSA-N
    • SMILES: N1(C(C)(C)C)N=NC(C(C)CN)=N1

Computed Properties

  • Exact Mass: 183.14839556g/mol
  • Monoisotopic Mass: 183.14839556g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 69.6Ų

2-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)propan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1751993-0.05g
2-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)propan-1-amine
2228637-53-2
0.05g
$1428.0 2023-09-20
Enamine
EN300-1751993-0.1g
2-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)propan-1-amine
2228637-53-2
0.1g
$1496.0 2023-09-20
Enamine
EN300-1751993-0.25g
2-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)propan-1-amine
2228637-53-2
0.25g
$1564.0 2023-09-20
Enamine
EN300-1751993-0.5g
2-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)propan-1-amine
2228637-53-2
0.5g
$1632.0 2023-09-20
Enamine
EN300-1751993-1.0g
2-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)propan-1-amine
2228637-53-2
1g
$1701.0 2023-06-03
Enamine
EN300-1751993-2.5g
2-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)propan-1-amine
2228637-53-2
2.5g
$3332.0 2023-09-20
Enamine
EN300-1751993-5.0g
2-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)propan-1-amine
2228637-53-2
5g
$4930.0 2023-06-03
Enamine
EN300-1751993-10.0g
2-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)propan-1-amine
2228637-53-2
10g
$7312.0 2023-06-03
Enamine
EN300-1751993-1g
2-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)propan-1-amine
2228637-53-2
1g
$1701.0 2023-09-20
Enamine
EN300-1751993-5g
2-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)propan-1-amine
2228637-53-2
5g
$4930.0 2023-09-20
Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.